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Compound of Interest

Compound Name: 4-Chloro-2-fluorobenzaldehyde

Cat. No.: B1630973

A Technical Guide to the Safe Handling of 4-Chloro-
2-fluorobenzaldehyde

Authored for Researchers, Scientists, and Drug Development Professionals

As a key building block in the synthesis of novel pharmaceutical and agrochemical compounds,
4-Chloro-2-fluorobenzaldehyde (CAS No: 61072-56-8) is a common reagent in the modern
research laboratory.[1] Its unique substitution pattern makes it a valuable intermediate for
creating complex organic molecules.[1] However, its utility is matched by a specific hazard
profile that necessitates a thorough understanding and implementation of rigorous safety
protocols. This guide provides an in-depth, experience-driven framework for handling this
compound, moving beyond mere compliance to foster a culture of proactive safety and
scientific integrity.

Section 1: Hazard Identification and Core Chemical
Profile

A foundational understanding of a chemical's intrinsic properties is the starting point for any risk
assessment. 4-Chloro-2-fluorobenzaldehyde is a solid, appearing as a white to light yellow
powder or crystal, which dictates the primary routes of exposure—namely inhalation of dust
and direct skin or eye contact.[1]

GHS Classification and Risk Analysis
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The Globally Harmonized System (GHS) provides a clear, standardized summary of the
chemical's hazards. It is classified with the signal word "Warning" and is associated with three
primary hazard statements.[2][3]
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GHS Classification

Practical Implication
Hazard Statement Code
for Researchers

Skin

Corrosion/Irritation

Direct contact can
lead to localized
redness,
inflammation, or
Causes skin irritation ~ H315 dermatitis. This
underscores the need
for meticulous glove
selection and handling
technigues to prevent

skin exposure.[2][3]

Serious Eye

Damage/Irritation

Accidental contact
with the eyes from
dust particles can
cause significant,

Causes serious eye H319 potentially painful

irritation irritation. This
mandates the use of
appropriate, fully-
sealed eye protection
at all times.[2][3]

Specific Target Organ
Toxicity

Inhalation of the fine
powder can irritate the
nose, throat, and
lungs, leading to

May cause respiratory H335 coughing and

irritation discomfort. This is the
primary driver for
requiring the use of
engineering controls

like fume hoods.[2][3]

Physicochemical Properties
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These properties are essential for understanding the compound's behavior during experiments
and in the event of an accidental release.

Property Value Source

CAS Number 61072-56-8 [1114]

Molecular Formula C7H4CIFO [1][2]

Molecular Weight 158.56 g/mol [11[2]
White to light yellow

Appearance [1]
powder/crystal

Melting Point 58 -61°C [1]

Section 2: A Proactive Safety Framework: The
Hierarchy of Controls

Effective laboratory safety is not solely reliant on personal protective equipment (PPE). It is
achieved by implementing a multi-layered strategy known as the Hierarchy of Controls. This
framework prioritizes the most effective control measures to eliminate or minimize hazards.
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Caption: Hierarchy of Controls applied to 4-Chloro-2-fluorobenzaldehyde.

Engineering Controls: The First Line of Defense

The primary engineering control is the mandatory use of a certified chemical fume hood for any
procedure that could generate dust, including weighing, transferring, and adding to a reaction
vessel.[5] This directly mitigates the respiratory irritation hazard (H335).[3] Furthermore,
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laboratory design must include easily accessible and regularly tested safety showers and

eyewash stations.[5]

Administrative Controls: Standardizing Safe Practices

A written Standard Operating Procedure (SOP) for handling 4-Chloro-2-fluorobenzaldehyde

is essential. This document should be readily available and serve as the basis for mandatory,

documented training for all personnel who will handle the compound. Access to the chemical

and its handling areas should be restricted to trained and authorized individuals.

Personal Protective Equipment (PPE): The Final Barrier

PPE is not a substitute for robust engineering and administrative controls but is essential as the

final barrier between the researcher and the chemical.

Protection Type

Specification

Rationale and Best Practices

Chemical safety goggles
conforming to EN166 or OSHA
29 CFR 1910.133. Aface

Standard safety glasses are

insufficient. Goggles must

Eye & Face _ provide a full seal around the
shield may be worn over )
) eyes to protect against
goggles for added protection. i
airborne dust.
[5]
Nitrile provides good chemical
resistance. Contaminated
Nitrile gloves (inspect before gloves must be removed using
Skin use). A buttoned, long-sleeved proper technique and disposed

laboratory coat.

of as hazardous waste.[6] A
lab coat prevents incidental

contact with skin on the arms.

Respiratory

Not required if handled
exclusively within a functioning
fume hood. For emergencies
or spill cleanup outside a hood,
a NIOSH/MSHA-approved

respirator is necessary.[7]

Relying on engineering
controls is the preferred
method for respiratory
protection. Respirator use
requires a formal program,

including fit-testing.
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Section 3: Step-by-Step Protocol for Safe Handling

This protocol provides a self-validating workflow. Adherence to each step ensures that risks are
systematically managed.

e Preparation and Pre-Use Checks:

[¢]

Verify the chemical fume hood has a current certification and is functioning correctly
(check airflow monitor).

Ensure the work area within the hood is clean and uncluttered.

[¢]

[¢]

Confirm the locations of the nearest eyewash station, safety shower, and fire extinguisher.

o

Don all required PPE (goggles, nitrile gloves, lab coat).
¢ Weighing and Dispensing:

o Perform all weighing and transfer operations on a disposable weigh paper or in a suitable
container inside the chemical fume hood to contain any dust.

o Use a dedicated spatula for this chemical.
o Close the primary container immediately after dispensing the required amount.
e Use in Reaction:

o When adding the solid to a reaction vessel, do so slowly and carefully to prevent
generating airborne dust.

o Keep the reaction apparatus within the fume hood for the duration of the experiment.
e Post-Handling Cleanup:

o Carefully fold the weigh paper and dispose of it, along with any used gloves, in the
designated solid hazardous waste container.
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o Wipe down the spatula and the work surface inside the fume hood with a damp cloth or
paper towel to collect any residual dust, disposing of the wipe in the hazardous waste. Do
not dry sweep.

o Wash hands thoroughly with soap and water after removing gloves.[6]

Section 4: Emergency Procedures and First Aid

Preparedness is paramount. All personnel must be familiar with these procedures before
beginning work.

INCIDENT OCCURS
(Spill or Exposure)

Chemical Spill l

Small & Contained Spill?

Personal Exposure

Route of Exposure?

Eye Inhalation|

\4
SKIN: EYE: INHALATION:

Immediately flush with soap _ | Immediately flush with eyewash Move to fresh air.
and water for 15 min. f for 15 min. Hold eyelids open. If breathing is difficult,
Remove contaminated clothing. | | | Remove contact lenses if possible. provide oxygen.
I
I
I
1
I

1. Alert others in the area.
2. Use spill kit to absorb/cover.
3. Avoid raising dust.

4. Collect into waste container.
5. Clean area.

1. EVACUATE the area.
2. Alert supervisor.
3. Call emergency response.

* i
I
SEEK MEDICALATTENTION N |

Bring SDS with you.

Click to download full resolution via product page

Caption: Emergency Response Workflow for 4-Chloro-2-fluorobenzaldehyde.

Accidental Release Measures (Spill Response)
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For a small, contained spill within a fume hood:

Alert personnel in the immediate area.
e Ensure proper PPE is worn.

o Gently cover the solid spill with a damp paper towel or use an appropriate spill kit absorbent
to avoid generating dust.[8]

o Carefully sweep or scoop the material into a labeled, sealable container for hazardous waste
disposal.[5]

o Clean the spill area thoroughly with soap and water.

o For large spills, or any spill outside of a fume hood, evacuate the area immediately and
contact your institution's emergency response team.

First-Aid Measures (Exposure Response)

Immediate and correct first aid is critical to minimizing harm.

 Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or stops,
provide artificial respiration. Seek immediate medical attention.[5]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing and shoes. Seek medical attention if
irritation develops or persists.[5]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open to ensure thorough rinsing. Remove contact lenses if present and
easy to do so. Seek immediate medical attention.[5]

 Ingestion: Do NOT induce vomiting. Clean the mouth with water. Seek immediate medical
attention.[7]

Section 5: Storage and Disposal
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Proper long-term management of the chemical and its waste is a crucial component of the
laboratory safety lifecycle.

Storage Conditions

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

e The storage area should be a designated chemical storage cabinet or room, away from
general traffic.

o Store locked up and away from incompatible materials.[5]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, strong
bases, and strong reducing agents, as these can lead to vigorous or uncontrolled reactions.

[5]

Disposal Considerations

o All waste, including the chemical itself, contaminated items (gloves, weigh paper), and empty
containers, must be treated as hazardous waste.

» Dispose of waste in a designated, properly labeled, and sealed container.

o Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose
of down the drain.[5] Chemical waste generators are responsible for ensuring complete and
accurate classification and disposal.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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